molecular formula C12H15NO4S B1680175 1-(Benzenesulfonyl)-5-ethoxypyrrolidin-2-one CAS No. 131711-52-9

1-(Benzenesulfonyl)-5-ethoxypyrrolidin-2-one

Cat. No. B1680175
M. Wt: 269.32 g/mol
InChI Key: UBENQCMMIVLOTJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

RU 35929 is a chiral antiamnesic drug.

properties

CAS RN

131711-52-9

Product Name

1-(Benzenesulfonyl)-5-ethoxypyrrolidin-2-one

Molecular Formula

C12H15NO4S

Molecular Weight

269.32 g/mol

IUPAC Name

1-(benzenesulfonyl)-5-ethoxypyrrolidin-2-one

InChI

InChI=1S/C12H15NO4S/c1-2-17-12-9-8-11(14)13(12)18(15,16)10-6-4-3-5-7-10/h3-7,12H,2,8-9H2,1H3

InChI Key

UBENQCMMIVLOTJ-UHFFFAOYSA-N

SMILES

CCOC1CCC(=O)N1S(=O)(=O)C2=CC=CC=C2

Canonical SMILES

CCOC1CCC(=O)N1S(=O)(=O)C2=CC=CC=C2

Appearance

Solid powder

Other CAS RN

131711-52-9

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>3 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

synonyms

RU 35929;  RU-35929;  RU35929; 

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 4.5 g of 5-ethoxypyrrolidin-2-one dissolved in 140 cm3 of anhydrous tetrahydrofuran, 21.8 cm3 of butyl-lithium in hexane (1.6M) is added drop by drop under an inert atmosphere, while cooling to about -10° C. After 45 minutes, 6.15 g of benzenesulphonyl chloride in tetrahydrofuran is added, and the whole is kept at -10° C. under agitation for 2 hours. It is then returned to ambient temperature, and the residue, after concentrating under reduced pressure, is taken up in 100° ethanol. By cooling and under agitation, the product precipitates, and is then filtered, washed abundantly with water, dried, and 2.8 g of the expected product is obtained after crystallizing from isopropanol, m.p. 112°-113° C.
Quantity
4.5 g
Type
reactant
Reaction Step One
Quantity
140 mL
Type
solvent
Reaction Step One
Quantity
21.8 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
6.15 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
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1-(Benzenesulfonyl)-5-ethoxypyrrolidin-2-one
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1-(Benzenesulfonyl)-5-ethoxypyrrolidin-2-one
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Reactant of Route 5
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Reactant of Route 6
1-(Benzenesulfonyl)-5-ethoxypyrrolidin-2-one

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